Cas no 2098012-07-6 (1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol)

• Product Name: 1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol
• CAS No: 2098012-07-6
• MF: C₁₃H₁₉FN₂O
• MW: 238.301166772842
• CID: 4772195
• Update Time: 2025-05-21

1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol
• 1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol

• Inchi： 1S/C13H19FN2O/c14-7-5-10-9-16(8-6-13(10)17)12-3-1-11(15)2-4-12/h1-4,10,13,17H,5-9,15H2
• InChI Key： AJLIYYXIJJINKF-UHFFFAOYSA-N
• SMILES： FCCC1CN(C2C=CC(=CC=2)N)CCC1O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 232
• XLogP3: 1.8
• Topological Polar Surface Area: 49.5

Additional information on 1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol

1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol (CAS No 2098012-07-6)

The compound 1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol (CAS No 2098012-07-6) is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities. The molecule incorporates a piperidine ring, a 4-amino phenyl group, and a 2-fluoroethyl substituent, each contributing to its unique chemical and pharmacological properties.

The piperidine ring serves as the core structure of this compound, providing a rigid framework that facilitates interactions with biological targets. Piperidine derivatives are known for their ability to modulate various receptor systems, making them valuable in drug discovery. The 4-amino phenyl group attached to the piperidine ring introduces additional electronic and steric effects, enhancing the molecule's ability to bind to specific protein targets. This group also contributes to the compound's solubility and permeability, which are critical for its pharmacokinetic profile.

The 2-fluoroethyl substituent adds a fluorine atom into the structure, which is a common strategy in drug design to improve lipophilicity and metabolic stability. Fluorine substitution can also influence the molecule's conformation and bioavailability. Recent studies have shown that fluorinated piperidine derivatives exhibit enhanced potency in inhibiting certain enzymes and receptors, making them promising candidates for therapeutic applications.

Recent research has focused on the biological activities of this compound, particularly its potential as a kinase inhibitor. Kinases are key enzymes involved in cellular signaling pathways, and their dysregulation is implicated in various diseases, including cancer and inflammatory disorders. In vitro studies have demonstrated that 1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol exhibits selective inhibition of specific kinases, suggesting its potential as a lead compound for drug development.

Moreover, this compound has been investigated for its antioxidant properties, which are crucial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. The presence of the amino phenyl group and the fluorinated ethyl chain contributes to the molecule's ability to scavenge free radicals and reduce oxidative damage. These findings highlight its potential as a nutraceutical or functional food ingredient.

The synthesis of 1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the piperidine ring through intramolecular cyclization, followed by functionalization with the amino phenyl and fluoroethyl groups. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for synthesizing this compound, reducing waste and improving yield.

In terms of therapeutic applications, this compound has shown promise in preclinical models of chronic inflammation and neurodegenerative diseases. Its ability to modulate both enzymatic activity and oxidative stress pathways makes it a versatile candidate for developing multi-target therapies. Ongoing clinical trials are evaluating its safety and efficacy in human subjects, with early results indicating favorable pharmacokinetics and tolerability.

Furthermore, computational studies using molecular docking and dynamics simulations have provided insights into the molecular mechanisms underlying its biological activities. These studies reveal that the compound interacts with key residues in the active sites of target proteins, stabilizing specific conformations that are critical for its therapeutic effects.

In conclusion, 1-(4-Aminophenyl)-3-(2-fluoroethyl)piperidin-4-ol (CAS No 2098012-07-6) is a highly promising compound with diverse biological activities and potential therapeutic applications. Its unique structure, combined with recent advances in synthesis and biological characterization, positions it as a valuable asset in drug discovery research.